Cas no 1329045-35-3 (1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone)

1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone structure
1329045-35-3 structure
Product Name:1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone
CAS No:1329045-35-3
MF:C15H19N3O
MW:257.330863237381
CID:6621300
PubChem ID:110397457
Update Time:2024-01-19

1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • AKOS026703184
    • 1-[4-(1H-indol-3-ylmethyl)piperazin-1-yl]ethanone
    • F6541-4340
    • 1-{4-[(1H-indol-3-yl)methyl]piperazin-1-yl}ethan-1-one
    • Z123748088
    • 1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone
    • 1329045-35-3
    • Inchi: 1S/C15H19N3O/c1-12(19)18-8-6-17(7-9-18)11-13-10-16-15-5-3-2-4-14(13)15/h2-5,10,16H,6-9,11H2,1H3
    • InChI Key: UMKHJBUHGGCRGL-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(CC2=CNC3C=CC=CC2=3)CC1

Computed Properties

  • Exact Mass: 257.152812238g/mol
  • Monoisotopic Mass: 257.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.3Ų

1-(4-((1H-indol-3-yl)methyl)piperazin-1-yl)ethanone Pricemore >>

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